Cas no 2680688-01-9 (tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate
• CAS No: 2680688-01-9
• MF: C₁₁H₁₄BrClN₂O₄S
• MW: 385.661859989166
• CID: 5621597
• PubChem ID: 165940084
• Update Time: 2025-06-13

tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302258
• tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate
• 2680688-01-9

• Inchi： 1S/C11H14BrClN2O4S/c1-11(2,3)19-10(16)15-7-4-6(13)5-8(9(7)12)20(14,17)18/h4-5H,1-3H3,(H,15,16)(H2,14,17,18)
• InChI Key： LGFKNXQWYWEUNF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1NC(=O)OC(C)(C)C)Cl)S(N)(=O)=O

Computed Properties

• Exact Mass: 383.95462g/mol
• Monoisotopic Mass: 383.95462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate

Professional Introduction to Compound with CAS No. 2680688-01-9 and Product Name: tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate

The compound with the CAS number 2680688-01-9 and the product name tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple substituents, including tert-butyl, bromo, chloro, and sulfamoyl groups, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for specialized intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted drug therapies. The tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate compound exemplifies this trend, as it serves as a versatile building block for constructing complex molecular architectures. Its structural features make it particularly useful in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of novel pharmacological agents. The sulfamoyl group, in particular, is known for its ability to enhance binding affinity and selectivity in drug targets. This property has been leveraged in recent studies to develop small-molecule inhibitors that exhibit high efficacy against various diseases. For instance, research published in leading journals has demonstrated the utility of sulfamoylated compounds in targeting enzymes involved in cancer pathways, providing a promising avenue for future therapeutic interventions.

The bromo and chloro substituents on the aromatic ring further enhance the reactivity of the compound, allowing for diverse functionalization strategies. These groups are commonly employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. The ability to modify these positions provides chemists with a high degree of flexibility in designing novel drug candidates.

Moreover, the tert-butyl group serves as a protecting group for carboxylic acids during synthetic processes. Its stability under various reaction conditions makes it an ideal choice for multi-step syntheses where selective protection-deprotection is required. This feature has been particularly valuable in the development of peptide mimetics and other biologically relevant molecules.

Recent advancements in computational chemistry have also highlighted the importance of this compound in drug discovery. Molecular modeling studies have shown that derivatives of tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate can effectively interact with target proteins through multiple binding sites. This multimodal interaction is often associated with increased pharmacological potency and reduced side effects. Such insights have guided the design of next-generation drugs that are more tailored to specific biological pathways.

The synthesis of this compound involves a series of well-established chemical transformations, including halogenation, sulfonation, and carbamate formation. These reactions are typically performed under controlled conditions to ensure high yield and purity. The efficiency of these synthetic routes has been optimized through continuous improvements in catalytic systems and reaction methodologies.

In conclusion, the compound with CAS number 2680688-01-9 and product name tert-butyl N-(2-bromo-5-chloro-3-sulfamoylphenyl)carbamate represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases through innovative drug design.